Cas no 56404-21-8 (1-Iodo-2,4-dimethyl-3-nitrobenzene)

• Product Name: 1-Iodo-2,4-dimethyl-3-nitrobenzene
• CAS No: 56404-21-8
• MF: C₈H₈INO₂
• MW: 277.059094429016
• MDL: MFCD02709656
• CID: 1039917
• PubChem ID: 2324887
• Update Time: 2025-04-20

1-Iodo-2,4-dimethyl-3-nitrobenzene Chemical and Physical Properties

Names and Identifiers

• 1-Iodo-2,4-dimethyl-3-nitrobenzene
• 1-Iodo-2,4-dimethyl-3-nitro-benzene
• PubChem23967
• 2,4-dimethyl-3-nitroiodobenzene
• BIACWLGCCVBYNE-UHFFFAOYSA-N
• 8247AB
• 1,3-Dimethyl-4-iodo-2-nitrobenzene
• FCH1600995
• AX8237806
• ST24038039
• Z56794873
• SB37690
• AB01098847-03
• NCGC00329503-01
• MFCD02709656
• DA-29303
• AKOS016007267
• 56404-21-8
• SY346701
• A869957
• AS-40318
• CS-0153729
• SCHEMBL1013018
• DTXSID80368094

• MDL： MFCD02709656
• Inchi： 1S/C8H8INO2/c1-5-3-4-7(9)6(2)8(5)10(11)12/h3-4H,1-2H3
• InChI Key： BIACWLGCCVBYNE-UHFFFAOYSA-N
• SMILES： IC1=CC=C(C)C(=C1C)[N+](=O)[O-]

Computed Properties

• Exact Mass: 276.95998g/mol
• Monoisotopic Mass: 276.95998g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 180
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 45.8
• XLogP3: 3.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes